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Compound of Interest

Compound Name: (R)-BAY-85-8501

Cat. No.: B2645296 Get Quote

Application Notes and Protocols for (R)-BAY-85-
8501
For Research Use Only

Introduction
(R)-BAY-85-8501 is a potent and selective, reversible inhibitor of human neutrophil elastase

(HNE), a serine protease implicated in the pathogenesis of various inflammatory diseases.[1][2]

[3][4] HNE is stored in the azurophil granules of neutrophils and, upon release, can degrade

components of the extracellular matrix, leading to tissue damage.[2][5] Elevated HNE activity is

associated with several pulmonary conditions, including chronic obstructive pulmonary disease

(COPD), cystic fibrosis, bronchiectasis, and acute lung injury.[2][6] (R)-BAY-85-8501 offers a

valuable tool for researchers studying the role of HNE in these and other inflammatory

processes. These application notes provide detailed information on the solubility and

formulation of (R)-BAY-85-8501 for preclinical research.
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Property Value

Molecular Formula C₂₂H₁₇F₃N₄O₃S

Molecular Weight 474.46 g/mol

CAS Number 1161921-82-9

Appearance Solid

Solubility Data
(R)-BAY-85-8501 exhibits solubility in various organic solvents, with dimethyl sulfoxide (DMSO)

being a common choice for preparing stock solutions for in vitro studies.

Solvent Concentration Notes

DMSO 200 mg/mL (421.53 mM)

Ultrasonic treatment may be

required. It is recommended to

use newly opened, anhydrous

DMSO as the compound is

hygroscopic.[1]

Formulation Protocols
The following protocols describe the preparation of (R)-BAY-85-8501 formulations for common

research applications.

In Vitro Studies
For in vitro experiments, stock solutions are typically prepared in DMSO and then further

diluted in aqueous buffers or cell culture media.

Protocol 1: Preparation of a 10 mM DMSO Stock Solution

Weigh out a precise amount of (R)-BAY-85-8501 powder.

Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2645296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


If necessary, gently warm the solution and/or use an ultrasonic bath to ensure complete

dissolution.

Store the stock solution at -20°C or -80°C for long-term storage.

In Vivo Studies
For in vivo administration, (R)-BAY-85-8501 can be formulated as a suspension or a clear

solution, depending on the required dose and administration route.

Protocol 2: Preparation of a Vehicle for Oral Administration (Suspension)

A common vehicle for oral gavage in rodent models is a mixture of DMSO, PEG300, Tween-80,

and saline.

Prepare a stock solution of (R)-BAY-85-8501 in DMSO (e.g., 50 mg/mL).

In a separate tube, combine 10% DMSO stock solution, 40% PEG300, and 5% Tween-80.

Mix the components thoroughly until a homogenous solution is formed.

Add 45% saline to the mixture and vortex until a uniform suspension is achieved. This

formulation can yield a clear solution at concentrations of at least 5 mg/mL.[1]

Protocol 3: Preparation of a Vehicle for Oral Administration (Corn Oil)

For longer-term studies, a corn oil-based formulation may be more suitable.

Prepare a stock solution of (R)-BAY-85-8501 in DMSO (e.g., 50 mg/mL).

Add 10% of the DMSO stock solution to 90% corn oil.

Mix thoroughly to ensure a uniform suspension. This formulation can also yield a clear

solution at concentrations of at least 5 mg/mL.[1]

Experimental Workflows
The following diagrams illustrate typical experimental workflows for preparing and using (R)-
BAY-85-8501 in research.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.medchemexpress.com/BAY-85-8501.html
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/product/b2645296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2645296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

In Vitro Assay

In Vivo Formulation

Weigh (R)-BAY-85-8501

Add Anhydrous DMSO

Sonicate/Warm to Dissolve

Store at -20°C / -80°C

Dilute Stock in Media/Buffer

For In Vitro

Mix DMSO Stock with Vehicle

For In Vivo

Add to Cells/Enzyme

Incubate

Analyze Results

Prepare Vehicle (e.g., PEG300/Tween-80/Saline)

Administer to Animal Model

Observe and Collect Data

Click to download full resolution via product page

Caption: Workflow for (R)-BAY-85-8501 Preparation and Use.
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Signaling Pathway
(R)-BAY-85-8501 exerts its effect by inhibiting human neutrophil elastase (HNE). HNE is a key

mediator in inflammatory signaling cascades, particularly in the lungs. The diagram below

illustrates some of the pathways influenced by HNE activity.
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Caption: Simplified Signaling Pathway of HNE and Inhibition by (R)-BAY-85-8501.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2645296?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/BAY-85-8501.html
https://pubmed.ncbi.nlm.nih.gov/26083237/
https://pubmed.ncbi.nlm.nih.gov/26083237/
https://pubmed.ncbi.nlm.nih.gov/26083237/
https://publications.ersnet.org/index.php/content/erj/44/suppl58/p1510
https://publications.ersnet.org/index.php/content/erj/44/suppl58/3416
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4515084/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12206257/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12206257/
https://www.benchchem.com/product/b2645296#r-bay-85-8501-solubility-and-formulation-for-research
https://www.benchchem.com/product/b2645296#r-bay-85-8501-solubility-and-formulation-for-research
https://www.benchchem.com/product/b2645296#r-bay-85-8501-solubility-and-formulation-for-research
https://www.benchchem.com/product/b2645296#r-bay-85-8501-solubility-and-formulation-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2645296?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2645296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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